2-[(4-methyl-6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)methyl]benzoic acid

• IUPAC Name: 2-[(4-methyl-6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)methyl]benzoic acid
• InChI: InChI=1S/C16H17NO2S/c1-11-13-7-9-20-15(13)6-8-17(11)10-12-4-2-3-5-14(12)16(18)19/h2-5,7,9,11H,6,8,10H2,1H3,(H,18,19)
• InChI Key: GBLFGNTTXIUFRP-UHFFFAOYSA-N
• Canonical SMILES: CC1C2=C(CCN1CC3=CC=CC=C3C(=O)O)SC=C2
• Molecular Formula: C16H17NO2S
• Molecular Weight: 287.4 g/mol

Description

2-[(4-methyl-6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)methyl]benzoic acid is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

The mechanism of action of 2-[(4-methyl-6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)methyl]benzoic acid is not fully understood. However, it has been suggested that this compound acts by inhibiting the activity of certain enzymes and receptors in the body, leading to its therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that 2-[(4-methyl-6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)methyl]benzoic acid can have various biochemical and physiological effects on the body. It has been shown to reduce inflammation, decrease pain, and inhibit the growth of cancer cells. In addition, this compound has been found to have neuroprotective effects, potentially making it useful in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(4-methyl-6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)methyl]benzoic acid in lab experiments is its potential therapeutic properties. This compound has shown promise in various fields of research, making it a versatile tool for scientists. However, one limitation of using this compound is its limited availability and high cost, which may make it difficult for some researchers to obtain.

Future Directions

There are many potential future directions for research involving 2-[(4-methyl-6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)methyl]benzoic acid. One area of interest is its potential use in the treatment of neurological disorders, such as Alzheimer's and Parkinson's disease. Additionally, further studies could investigate the anti-cancer properties of this compound and its potential use in cancer therapy. Finally, research could focus on developing more efficient and cost-effective synthesis methods for this compound to make it more widely available for scientific research.

Synthesis Methods

The synthesis of 2-[(4-methyl-6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)methyl]benzoic acid involves the reaction of 4-methyl-6,7-dihydrothieno[3,2-c]pyridine-5-carbaldehyde with 2-bromo-benzoic acid in the presence of a base. The resulting product is then purified using chromatography techniques.

Scientific Research Applications

2-[(4-methyl-6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)methyl]benzoic acid has been studied for its potential therapeutic properties in various fields of research. It has been investigated for its anti-inflammatory, analgesic, and anti-cancer properties. In addition, this compound has shown promise in the treatment of neurological disorders such as Alzheimer's and Parkinson's disease.